Guanosine 5'-triphosphate trisodium salt
Guanosine 5'-triphosphate trisodium salt
GTP is a guanosine 5'-phosphate and a purine ribonucleoside 5'-triphosphate. It has a role as an Escherichia coli metabolite, a mouse metabolite and an uncoupling protein inhibitor. It is a conjugate acid of a GTP(3-).
Guanosine triphosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Guanosine-5'-triphosphate is a natural product found in Helianthus tuberosus, Arabidopsis thaliana, and other organisms with data available.
Guanosine Triphosphate is a purine nucleotide triphosphate comprised of a guanine and a triphosphate moiety bound to a ribose moiety at its 1' and 5' sites, respectively. Guanosine triphosphate (GTP) can be utilized as a substrate for nucleic acid (DNA and RNA) synthesis, as an energy source for protein synthesis and gluconeogenesis, and as a signaling molecule.
GTP is a metabolite found in or produced by Saccharomyces cerevisiae.
Guanosine 5'-(tetrahydrogen triphosphate). A guanine nucleotide containing three phosphate groups esterified to the sugar moiety.
Guanosine triphosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Guanosine-5'-triphosphate is a natural product found in Helianthus tuberosus, Arabidopsis thaliana, and other organisms with data available.
Guanosine Triphosphate is a purine nucleotide triphosphate comprised of a guanine and a triphosphate moiety bound to a ribose moiety at its 1' and 5' sites, respectively. Guanosine triphosphate (GTP) can be utilized as a substrate for nucleic acid (DNA and RNA) synthesis, as an energy source for protein synthesis and gluconeogenesis, and as a signaling molecule.
GTP is a metabolite found in or produced by Saccharomyces cerevisiae.
Guanosine 5'-(tetrahydrogen triphosphate). A guanine nucleotide containing three phosphate groups esterified to the sugar moiety.
Brand Name:
Vulcanchem
CAS No.:
36051-31-7
VCID:
VC0007483
InChI:
InChI=1S/C10H16N5O14P3.3Na/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21;;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)(H3,11,13,14,18);;;/q;3*+1/p-3/t3-,5-,6-,9-;;;/m1.../s1
SMILES:
C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)([O-])OP(=O)([O-])[O-])O)O)N=C(NC2=O)N.[Na+].[Na+].[Na+]
Molecular Formula:
C10H13N5Na3O14P3
Molecular Weight:
589.13 g/mol
Guanosine 5'-triphosphate trisodium salt
CAS No.: 36051-31-7
Cat. No.: VC0007483
Molecular Formula: C10H13N5Na3O14P3
Molecular Weight: 589.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | GTP is a guanosine 5'-phosphate and a purine ribonucleoside 5'-triphosphate. It has a role as an Escherichia coli metabolite, a mouse metabolite and an uncoupling protein inhibitor. It is a conjugate acid of a GTP(3-). Guanosine triphosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Guanosine-5'-triphosphate is a natural product found in Helianthus tuberosus, Arabidopsis thaliana, and other organisms with data available. Guanosine Triphosphate is a purine nucleotide triphosphate comprised of a guanine and a triphosphate moiety bound to a ribose moiety at its 1' and 5' sites, respectively. Guanosine triphosphate (GTP) can be utilized as a substrate for nucleic acid (DNA and RNA) synthesis, as an energy source for protein synthesis and gluconeogenesis, and as a signaling molecule. GTP is a metabolite found in or produced by Saccharomyces cerevisiae. Guanosine 5'-(tetrahydrogen triphosphate). A guanine nucleotide containing three phosphate groups esterified to the sugar moiety. |
|---|---|
| CAS No. | 36051-31-7 |
| Molecular Formula | C10H13N5Na3O14P3 |
| Molecular Weight | 589.13 g/mol |
| IUPAC Name | trisodium;[[[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] hydrogen phosphate |
| Standard InChI | InChI=1S/C10H16N5O14P3.3Na/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21;;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)(H3,11,13,14,18);;;/q;3*+1/p-3/t3-,5-,6-,9-;;;/m1.../s1 |
| Standard InChI Key | KZRMTEVIDYXWQW-CYCLDIHTSA-K |
| Isomeric SMILES | C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O)N=C(NC2=O)N.[Na+].[Na+].[Na+] |
| SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)([O-])OP(=O)([O-])[O-])O)O)N=C(NC2=O)N.[Na+].[Na+].[Na+] |
| Canonical SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O)N=C(NC2=O)N.[Na+].[Na+].[Na+] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator